Cas no 1556128-66-5 (N,N-dimethyl-5-(methylamino)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: N,N-dimethyl-5-(methylamino)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1556128-66-5
• MF: C₆H₁₃N₅
• MW: 155.200919866562
• MDL: MFCD30502000
• CID: 5190791
• Update Time: 2025-05-20

N,N-dimethyl-5-(methylamino)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-5-(methylaminomethyl)-1H-1,2,4-triazol-3-amine
• N,N-dimethyl-5-(methylamino)methyl-1H-1,2,4-triazol-3-amine

• MDL： MFCD30502000
• Inchi： 1S/C6H13N5/c1-10(2)6-8-5(4-7)9-11(6)3/h4,7H2,1-3H3
• InChI Key： GTPPLRZEKCWRLH-UHFFFAOYSA-N
• SMILES： N1(C)C(N(C)C)=NC(CN)=N1

Additional information on N,N-dimethyl-5-(methylamino)methyl-1H-1,2,4-triazol-3-amine

Introduction to N,N-dimethyl-5-(methylamino)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1556128-66-5)

N,N-dimethyl-5-(methylamino)methyl-1H-1,2,4-triazol-3-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 1556128-66-5, belongs to the triazole class of molecules, which are known for their broad spectrum of biological activities. The presence of multiple functional groups, including dimethylamino and methylamino, makes this molecule a promising candidate for further investigation in drug discovery and development.

The N,N-dimethyl-5-(methylamino)methyl-1H-1,2,4-triazol-3-amine structure is characterized by a central triazole ring substituted with various amino functionalities. This arrangement not only contributes to its stability but also enhances its potential for interaction with biological targets. The dimethylamino group at the 1-position and the methylamino group at the 5-position are particularly noteworthy, as they can influence the compound's solubility, reactivity, and pharmacokinetic properties.

In recent years, there has been a growing interest in triazole derivatives due to their demonstrated efficacy in various therapeutic areas. These compounds have shown promise as intermediates in the synthesis of more complex molecules with enhanced pharmacological activity. The N,N-dimethyl-5-(methylamino)methyl-1H-1,2,4-triazol-3-amine molecule is no exception and has been explored in several preclinical studies for its potential applications.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The presence of multiple reactive sites allows for the introduction of additional functional groups or the attachment of other molecular fragments. This flexibility is crucial in medicinal chemistry, where slight alterations in structure can significantly impact biological activity. Researchers have leveraged these properties to design analogs with improved potency and selectivity.

Recent studies have highlighted the N,N-dimethyl-5-(methylamino)methyl-1H-1,2,4-triazol-3-amine's potential in addressing various diseases. For instance, it has been investigated for its role in modulating enzyme activity and inhibiting pathways associated with inflammation and cancer. The triazole ring itself is known to exhibit anti-inflammatory properties, while the amino groups provide opportunities for further functionalization to enhance therapeutic effects.

The synthesis of N,N-dimethyl-5-(methylamino)methyl-1H-1,2,4-triazol-3-amine involves a series of well-established organic reactions that highlight its synthetic accessibility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazole core. Subsequent modifications introduce the dimethylamino and methylamino groups at strategic positions within the molecule. This synthetic route underscores the compound's feasibility for large-scale production if needed.

The pharmacological profile of N,N-dimethyl-5-(methylamino)methyl-1H-1,2,4-triazol-3-amine is still being thoroughly investigated. However, preliminary findings suggest that it may exhibit significant therapeutic potential across multiple disease states. Its ability to interact with biological targets without causing excessive toxicity makes it an attractive candidate for further development. Additionally, its chemical stability ensures that it can be stored and handled under standard laboratory conditions without degradation.

In conclusion,N,N-dimethyl-5-(methylamino)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1556128-66-5) represents a promising entity in pharmaceutical research. Its unique structural features and biological activities position it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, N,N-dimethy l -5-( methylamin om ethyl)-1 H - 1 , 2 , 4 - tri azol - 3 - am ine, it is likely to play an increasingly important role in the development of novel therapeutics.